Cas no 2137698-17-8 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- 2137698-17-8
- imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone
- EN300-372660
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C8H18N2OS/c1-7(2)12(9,11)8-3-5-10-6-4-8/h7-10H,3-6H2,1-2H3
- InChI Key: NVEGQSYNPWZLRP-UHFFFAOYSA-N
- SMILES: S(C(C)C)(C1CCNCC1)(=N)=O
Computed Properties
- Exact Mass: 190.11398438g/mol
- Monoisotopic Mass: 190.11398438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 281.3±50.0 °C(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372660-0.05g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 0.05g |
$1152.0 | 2025-03-18 | |
| Enamine | EN300-372660-0.1g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 0.1g |
$1207.0 | 2025-03-18 | |
| Enamine | EN300-372660-0.25g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 0.25g |
$1262.0 | 2025-03-18 | |
| Enamine | EN300-372660-0.5g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 0.5g |
$1316.0 | 2025-03-18 | |
| Enamine | EN300-372660-1.0g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 1.0g |
$1371.0 | 2025-03-18 | |
| Enamine | EN300-372660-2.5g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 2.5g |
$2688.0 | 2025-03-18 | |
| Enamine | EN300-372660-5.0g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 5.0g |
$3977.0 | 2025-03-18 | |
| Enamine | EN300-372660-10.0g |
imino(piperidin-4-yl)(propan-2-yl)-lambda6-sulfanone |
2137698-17-8 | 95.0% | 10.0g |
$5897.0 | 2025-03-18 |
INDEX NAME NOT YET ASSIGNED Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on INDEX NAME NOT YET ASSIGNED
Comprehensive Overview of CAS No. 2137698-17-8 and Its Potential Applications in Modern Research
The compound identified by CAS No. 2137698-17-8, currently labeled as INDEX NAME NOT YET ASSIGNED, represents an emerging area of interest in chemical and pharmaceutical research. As scientists and industries seek novel compounds for advanced applications, this substance has garnered attention due to its unique structural properties and potential versatility. While its exact IUPAC name remains unassigned, preliminary studies suggest it may belong to a class of specialty chemicals with applications ranging from material science to biomedical engineering.
One of the most pressing questions in modern research is how CAS No. 2137698-17-8 compares to other well-characterized compounds in terms of stability, reactivity, and bioavailability. Researchers are particularly interested in its potential as a building block for drug discovery, given the growing demand for innovative therapeutic agents. The compound's molecular architecture hints at possible interactions with biological targets, making it a candidate for further investigation in high-throughput screening assays.
In the context of sustainable chemistry, CAS No. 2137698-17-8 aligns with the global push for greener alternatives. Its synthesis pathways, though still under optimization, may offer reduced environmental impact compared to traditional methods. This aspect resonates with industries prioritizing ESG (Environmental, Social, and Governance) compliance, as stakeholders increasingly demand eco-friendly solutions. Discussions around its lifecycle assessment and carbon footprint are likely to gain traction as more data becomes available.
The rise of computational chemistry and AI-driven molecular modeling has accelerated the exploration of INDEX NAME NOT YET ASSIGNED. Virtual screening tools can predict its binding affinities and optimize its properties before lab-scale synthesis, reducing time and costs. This synergy between in silico and experimental approaches exemplifies the transformative potential of digital technologies in chemical R&D. Frequently searched terms like "machine learning in drug design" and "predictive modeling for novel compounds" reflect this trend.
Another area of interest is the compound's potential role in advanced materials. Its structural features could make it suitable for applications in flexible electronics, nanocomposites, or even energy storage systems. As industries seek lighter, stronger, and more conductive materials, CAS No. 2137698-17-8 might contribute to breakthroughs in sectors like aerospace or renewable energy. Searches for "next-generation material additives" and "high-performance polymers" often intersect with discussions about such unexplored compounds.
Quality control and analytical characterization remain critical for INDEX NAME NOT YET ASSIGNED. Techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography will be essential to confirm its purity and elucidate its three-dimensional configuration. These steps are vital for ensuring reproducibility in research and meeting regulatory standards, particularly if the compound advances toward commercial or clinical applications.
Looking ahead, the trajectory of CAS No. 2137698-17-8 will depend on collaborative efforts across academia and industry. Open questions about its mechanism of action (if biologically active), scalable synthesis, and intellectual property landscape will shape its development. As databases like PubChem and Reaxys incorporate more data on this compound, its visibility and utility in cross-disciplinary research will undoubtedly expand.
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